Cas no 1402132-40-4 (2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde)

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde is a boronate ester-functionalized thiophene derivative widely used in organic synthesis and materials science. Its key advantages include stability under ambient conditions, making it suitable for Suzuki-Miyaura cross-coupling reactions, a critical step in constructing conjugated polymers and small molecules for optoelectronic applications. The hexyl side chain enhances solubility in organic solvents, facilitating processing in thin-film devices. The aldehyde group offers further functionalization versatility, enabling the synthesis of complex architectures for organic semiconductors, OLEDs, and photovoltaic materials. This compound is particularly valuable in designing high-performance electronic materials due to its balanced reactivity and structural modularity.

2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde structure

1402132-40-4 structure

Product Name:2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde

CAS No:1402132-40-4

MF:C₁₇H₂₇BO₃S

MW:322.27048

CID:3043219

PubChem ID:139035466

Update Time:2025-06-07

2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde
- 1402132-40-4
- CS-0368864
- ZB0821
- 2-Thiophenecarboxaldehyde,4-hexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 4-hexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde
- BS-44954
- DB-094874
- F76132
- Inchi： InChI=1S/C17H27BO3S/c1-6-7-8-9-10-13-11-14(12-19)22-15(13)18-20-16(2,3)17(4,5)21-18/h11-12H,6-10H2,1-5H3
- InChI Key： PQLBLAYGDQUMCQ-UHFFFAOYSA-N
- SMILES： B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(S2)C=O)CCCCCC

Computed Properties

Exact Mass: 322.1773961g/mol
Monoisotopic Mass: 322.1773961g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 7
Complexity: 370
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.8Å²

2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1243863-100mg	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	100mg	$100	2024-06-06
eNovation Chemicals LLC	Y1243863-250mg	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	250mg	$160	2024-06-06
Aaron	AR00A1A3-5g	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	5g	$1618.00	2025-02-12
Aaron	AR00A1A3-1g	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	1g	$337.00	2025-02-12
Aaron	AR00A1A3-100mg	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	100mg	$49.00	2025-02-12
Aaron	AR00A1A3-250mg	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	250mg	$112.00	2025-02-12
1PlusChem	1P00A11R-250mg	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	250mg	$155.00	2024-06-21
1PlusChem	1P00A11R-1g	2-(4,4,5,5-tetramethy-1,3,2-dioxaborolan-2-yl)-3-hexylthiophene-5-carbaldehyde	1402132-40-4	98%	1g	$401.00	2024-06-21
Ambeed	A1156355-100mg	4-Hexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde	1402132-40-4	98%	100mg	$107.0	2025-03-04
Ambeed	A1156355-250mg	4-Hexyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde	1402132-40-4	98%	250mg	$170.0	2025-03-04